Cas no 1211536-01-4 (2-Bromo-6-fluoro-3-methylpyridine)

• Product Name: 2-Bromo-6-fluoro-3-methylpyridine
• CAS No: 1211536-01-4
• MF: C₆H₅BrFN
• MW: 190.01300406456
• MDL: MFCD16988804
• CID: 1006096
• PubChem ID: 57336645
• Update Time: 2025-05-20

2-Bromo-6-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-methylpyridine
• QVTPYAAQRJLAMZ-UHFFFAOYSA-N
• Pyridine,2-bromo-6-fluoro-3-methyl-
• AB71569
• FCH1151781
• AK141405
• AX8267540
• 1211536-01-4
• A903664
• CS-0153754
• AS-61281
• DA-14342
• DTXSID10720904
• C71759
• SCHEMBL2442452
• EN300-1706606
• AKOS022173321
• MFCD16988804

• MDL： MFCD16988804
• Inchi： 1S/C6H5BrFN/c1-4-2-3-5(8)9-6(4)7/h2-3H,1H3
• InChI Key： QVTPYAAQRJLAMZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=C(N=1)F

Computed Properties

• Exact Mass: 188.95894g/mol
• Monoisotopic Mass: 188.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-6-fluoro-3-methylpyridine

2-Bromo-6-Fluoro-3-Methylpyridine: A Comprehensive Overview

2-Bromo-6-fluoro-3-methylpyridine (CAS No. 1211536-01-4) is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound belongs to the pyridine family, characterized by a six-membered ring containing one nitrogen atom. The presence of bromine, fluorine, and methyl substituents at specific positions imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 2-bromo-6-fluoro-3-methylpyridine typically involves multi-step processes, including nucleophilic aromatic substitution and electrophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

In terms of applications, 2-bromo-6-fluoro-3-methylpyridine serves as an intermediate in the preparation of bioactive compounds, such as antiviral agents and anticancer drugs. Its bromine substituent facilitates further functionalization through coupling reactions, while the fluorine atom enhances lipophilicity and metabolic stability. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

Moreover, 2-bromo-6-fluoro-3-methylpyridine has been employed in the development of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). The nitrogen atom in the pyridine ring can act as a coordinating site for metal ions, enabling the construction of porous structures with applications in gas storage and catalysis. Recent research has focused on optimizing these materials for energy storage technologies, such as supercapacitors and batteries.

From a structural perspective, 2-bromo-6-fluoro-3-methylpyridine exhibits a planar geometry due to the aromaticity of the pyridine ring. The substituents at positions 2, 3, and 6 create a specific electronic environment that influences reactivity. Computational studies have revealed that the methyl group at position 3 donates electron density through hyperconjugation, while the electronegative bromine and fluorine atoms withdraw electron density via induction effects. This interplay between donating and withdrawing groups makes the compound versatile for various chemical transformations.

Recent studies have also explored the use of 2-bromo-6-fluoro-3-methylpyridine in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These reactions enable rapid assembly of complex molecules with high efficiency. Additionally, its application in Suzuki–Miyaura coupling reactions has been reported, where palladium catalysts facilitate cross-coupling with aryl halides or boronic acids.

In conclusion, 2-bromo-6-fluoro-3-methylpyridine is a versatile compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an essential intermediate for constructing bioactive molecules and advanced materials. As research continues to uncover new synthetic routes and applications, this compound is poised to play an increasingly important role in chemical innovation.